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For Researchers, Scientists, and Drug Development Professionals

Introduction
Quantitative lipidomics is a critical tool in understanding the roles of lipids in health and

disease, and for the development of novel therapeutics. Accurate and reproducible

quantification of lipid species by mass spectrometry (MS) is essential for obtaining reliable

data. The UltimateSPLASH ONE internal standard mixture is a comprehensive solution

designed to address the challenges of accurate lipid quantification. It contains 69 unique, highly

pure, deuterium-labeled lipids spanning 15 different lipid classes.[1][2] These standards are

strategically designed to appear in spectral gaps between naturally occurring lipid species,

minimizing interference and ensuring broad applicability across various lipidomics workflows.[1]

[2]

This document provides detailed application notes and protocols for the practical use of the

UltimateSPLASH ONE internal standard mixture in quantitative lipidomics workflows, covering

sample preparation, LC-MS/MS analysis, and data processing.
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The UltimateSPLASH ONE internal standard mixture is meticulously characterized and

quantified. The following table summarizes the composition and target concentrations of the

individual components in the mixture.
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Catalog Number Mixture Components
Target Concentration
(µg/mL)

860906 14:0-13:0-14:0 TG-d5 25

860907 14:0-15:1-14:0 TG-d5 50

860908 14:0-17:1-14:0 TG-d5 75

860910 16:0-15:1-16:0 TG-d5 100

860909 16:0-17:1-16:0 TG-d5 125

860911 16:0-19:2-16:0 TG-d5 100

860914 18:1-17:1-18:1 TG-d5 75

860912 18:1-19:2-18:1 TG-d5 50

860913 18:1-21:2-18:1 TG-d5 25

700220 14:1 cholesteryl-d7 ester 25

700221 16:1 cholesteryl-d7 ester 50

700222 18:1 cholesteryl-d7 ester 75

700223 20:3 cholesteryl-d7 ester 50

700226 22:4 cholesteryl-d7 ester 25

860748
C16:1 Ceramide-d7 (d18:1-

d7/16:1)
75

860747
C18:1 Ceramide-d7 (d18:1-

d7/18:1)
50

860746
C20:1 Ceramide-d7 (d18:1-

d7/20:1)
25

860745
C22:1 Ceramide-d7 (d18:1-

d7/22:1)
50

... ... ...
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(A complete list of all 69 components can be found on the product specification sheet from the

manufacturer.)

The application of UltimateSPLASH ONE allows for the accurate quantification of a wide range

of lipid species in various biological matrices. The following tables provide representative

quantitative data obtained from human plasma, mouse liver tissue, and HEK293 cells using an

LC-MS/MS workflow incorporating UltimateSPLASH ONE.

Table 2: Representative Concentrations of Major Lipid Classes in Human Plasma

Lipid Class Concentration Range (µg/mL)

Phosphatidylcholine (PC) 1500 - 2500

Lysophosphatidylcholine (LPC) 150 - 300

Phosphatidylethanolamine (PE) 50 - 150

Sphingomyelin (SM) 200 - 400

Triacylglycerol (TG) 500 - 2000

Cholesterol Esters (CE) 1000 - 2000

Table 3: Representative Concentrations of Major Lipid Classes in Mouse Liver Tissue

Lipid Class Concentration Range (µg/g tissue)

Phosphatidylcholine (PC) 8000 - 12000

Phosphatidylethanolamine (PE) 2000 - 4000

Triacylglycerol (TG) 10000 - 50000

Cholesterol 1500 - 2500

Table 4: Representative Concentrations of Major Phospholipids in HEK293 Cells
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Lipid Class Concentration Range (nmol/mg protein)

Phosphatidylcholine (PC) 100 - 150

Phosphatidylethanolamine (PE) 40 - 70

Phosphatidylinositol (PI) 10 - 20

Phosphatidylserine (PS) 5 - 15

Sphingomyelin (SM) 5 - 10

Experimental Protocols
The following protocols provide detailed methodologies for lipid extraction from various

biological samples and subsequent analysis by LC-MS/MS using the UltimateSPLASH ONE

internal standard mixture.

Protocol 1: Lipid Extraction from Plasma
This protocol is adapted from a modified Bligh and Dyer method and is suitable for the

extraction of a broad range of lipids from plasma samples.

Materials:

Plasma samples

UltimateSPLASH ONE internal standard mixture

Methanol (LC-MS grade)

Chloroform (LC-MS grade)

Water (LC-MS grade)

Glass centrifuge tubes (15 mL)

Pipettes

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge

Nitrogen evaporator

Procedure:

Thaw plasma samples on ice.

In a glass centrifuge tube, add 100 µL of plasma.

Add a known amount of UltimateSPLASH ONE internal standard mixture to the plasma

sample. The exact volume will depend on the expected concentration of lipids in the sample

and the sensitivity of the mass spectrometer. A typical starting point is 10-20 µL of the stock

solution per sample.

Add 375 µL of methanol and vortex for 30 seconds.

Add 1250 µL of chloroform and vortex for 1 minute.

Add 375 µL of water and vortex for 30 seconds.

Centrifuge at 1000 x g for 10 minutes at 4°C to separate the phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new

glass tube.

Dry the organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of

methanol/chloroform 1:1, v/v).

Protocol 2: Lipid Extraction from Tissues
This protocol is suitable for the extraction of lipids from solid tissues, such as liver, brain, or

muscle.

Materials:

Tissue samples (frozen)
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UltimateSPLASH ONE internal standard mixture

Homogenizer (e.g., bead beater or Potter-Elvehjem)

Methanol (LC-MS grade)

Methyl-tert-butyl ether (MTBE) (LC-MS grade)

Water (LC-MS grade)

Glass centrifuge tubes (15 mL)

Pipettes

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Weigh approximately 20-50 mg of frozen tissue into a homogenization tube.

Add a known amount of UltimateSPLASH ONE internal standard mixture.

Add 1 mL of cold methanol and homogenize the tissue until a uniform suspension is

obtained.

Add 3.33 mL of MTBE and vortex for 1 hour at 4°C.

Add 833 µL of water to induce phase separation and vortex for 1 minute.

Centrifuge at 1000 x g for 10 minutes at 4°C.

Collect the upper organic phase into a new glass tube.

Dry the organic phase under a gentle stream of nitrogen.
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Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Protocol 3: Lipid Extraction from Cultured Cells
This protocol is designed for the extraction of lipids from adherent or suspension cultured cells.

Materials:

Cell pellet (from a known number of cells)

UltimateSPLASH ONE internal standard mixture

Phosphate-buffered saline (PBS), ice-cold

Methanol (LC-MS grade)

Chloroform (LC-MS grade)

Water (LC-MS grade)

Glass centrifuge tubes

Pipettes

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Harvest cells and wash the cell pellet twice with ice-cold PBS.

Resuspend the cell pellet in 100 µL of water.

Add a known amount of UltimateSPLASH ONE internal standard mixture.

Add 375 µL of methanol and vortex.
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Add 1250 µL of chloroform and vortex.

Incubate on a shaker for 30 minutes at 4°C.

Add 375 µL of water and vortex.

Centrifuge at 1000 x g for 10 minutes at 4°C.

Collect the lower organic phase.

Dry the extract under nitrogen and reconstitute for LC-MS analysis.

Protocol 4: LC-MS/MS Analysis
The following are general guidelines for LC-MS/MS analysis. Specific parameters should be

optimized for the instrument being used.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used for lipidomics (e.g., 2.1 x 100 mm,

1.7 µm).

Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic

acid.

Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1%

formic acid.

Gradient: A typical gradient starts with a low percentage of mobile phase B, which is

gradually increased to elute the more non-polar lipids.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 40-50 °C.

Mass Spectrometry (MS):

Ionization Mode: Both positive and negative electrospray ionization (ESI) should be used to

cover a broad range of lipid classes.
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Acquisition Mode: Data-dependent acquisition (DDA) or data-independent acquisition (DIA)

can be used. For targeted quantification, multiple reaction monitoring (MRM) is often

employed.

Instrument-Specific Parameters:

Thermo Fisher Orbitrap:

Spray Voltage: 3.5-4.0 kV (positive), 2.5-3.0 kV (negative)

Capillary Temperature: 300-320 °C

Sheath Gas and Aux Gas: Optimize for stable spray.

Resolution: 70,000 - 140,000 for full scan, 17,500 - 35,000 for MS/MS.

Sciex QTRAP:

IonSpray Voltage: 5500 V (positive), -4500 V (negative)

Curtain Gas: 30-40 psi

Collision Gas: Medium

Declustering Potential (DP) and Collision Energy (CE): Optimize for each lipid class.

Agilent Q-TOF:

Gas Temperature: 300-325 °C

Drying Gas: 8-10 L/min

Sheath Gas Temperature: 350-400 °C

Sheath Gas Flow: 10-12 L/min

VCap: 3500-4000 V
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Protocol 5: Quantitative Data Analysis
The following steps outline the general workflow for quantitative data analysis using the internal

standards from the UltimateSPLASH ONE mixture. Software such as Skyline, MS-DIAL, or

vendor-specific software can be used to process the data.

Peak Integration: Integrate the peak areas of both the endogenous lipids and the

corresponding deuterium-labeled internal standards from the UltimateSPLASH ONE mix in

the raw LC-MS data.

Response Ratio Calculation: For each lipid, calculate the response ratio (RR) by dividing the

peak area of the endogenous lipid by the peak area of its corresponding internal standard.

RR = Peak Area (Endogenous Lipid) / Peak Area (Internal Standard)

Calibration Curve Generation: For absolute quantification, prepare a series of calibration

standards with known concentrations of a non-endogenous, synthetic lipid standard for each

class, spiked with a constant amount of the UltimateSPLASH ONE mixture. Plot the

response ratio of the calibration standard to its corresponding internal standard against the

known concentration of the calibration standard.

Concentration Calculation:

Relative Quantification: Compare the response ratios of a specific lipid across different

samples to determine relative changes in its abundance.

Absolute Quantification: Determine the concentration of the endogenous lipid in the

sample by using the response ratio and the calibration curve. The concentration of the

endogenous lipid can be calculated using the following formula:

Concentration (Endogenous Lipid) = (RR / Slope of Calibration Curve) * Concentration

(Internal Standard) (Note: If a single-point calibration is used with the assumption of a

linear response, the formula simplifies to a direct ratio calculation, but a full calibration

curve is recommended for higher accuracy).

Normalization: Normalize the final lipid concentrations to the initial amount of sample used

(e.g., plasma volume, tissue weight, or cell number).
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Simplified Glycerophospholipid Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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